Cas no 476295-59-7 (N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide)

• Product Name: N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide
• CAS No: 476295-59-7
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5923529
• PubChem ID: 3301386
• Update Time: 2025-05-20

N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(6-nitro-2-benzothiazolyl)-3-phenoxy-
• 476295-59-7
• N-(6-nitrobenzo[d]thiazol-2-yl)-3-phenoxypropanamide
• AKOS024576120
• N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide
• F0375-0193
• Oprea1_157412

• Inchi： 1S/C16H13N3O4S/c20-15(8-9-23-12-4-2-1-3-5-12)18-16-17-13-7-6-11(19(21)22)10-14(13)24-16/h1-7,10H,8-9H2,(H,17,18,20)
• InChI Key： CFLQAGRMIRSSGS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• pka: 8.96±0.70(Predicted)

Additional information on N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide

Research Brief on N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide (CAS: 476295-59-7): Recent Advances and Applications

N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide (CAS: 476295-59-7) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its nitrobenzothiazole core and phenoxypropanamide side chain, has been investigated for its biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide exhibits potent inhibitory activity against bacterial DNA gyrase, a key enzyme involved in DNA replication. The study highlighted the compound's ability to bind to the ATP-binding pocket of the enzyme, thereby disrupting its function. This finding suggests potential applications in combating antibiotic-resistant bacterial strains, which pose a growing global health threat.

Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anticancer properties. The researchers found that N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide induces apoptosis in several cancer cell lines, including breast and lung cancer, by activating the intrinsic mitochondrial pathway. The study also noted the compound's selectivity towards cancer cells, sparing normal cells, which is a promising feature for further drug development.

The synthetic pathways for N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide have also been refined in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthesis method, which improves yield and purity while reducing environmental impact. This advancement is critical for large-scale production and future clinical trials.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the translation of this research into practical applications.

In conclusion, N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide (CAS: 476295-59-7) represents a promising candidate for drug development, with demonstrated biological activities and improved synthetic accessibility. Continued research is warranted to fully exploit its therapeutic potential and overcome existing limitations.